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Compound of Interest

Compound Name: Methyl-1,2-cyclopentene oxide

Cat. No.: B094717

An In-depth Technical Guide to Methyl-1,2-cyclopentene oxide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl-1,2-cyclopentene oxide, a
valuable intermediate in organic synthesis. The document details its chemical and physical
properties, spectroscopic data, synthesis protocols, and key reactions, presenting the
information in a structured and accessible format for researchers and professionals in drug
development and chemical sciences.

Compound Identification and Properties

Methyl-1,2-cyclopentene oxide is a cyclic ether with the chemical formula C6H100.[1][2][3] It
is also known by its CAS number 16240-42-9.[1][2][3]

Physicochemical Properties

The key physical and chemical properties of Methyl-1,2-cyclopentene oxide are summarized
in the table below.
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Property Value

Molecular Formula C6H100[1][2][3]
Molecular Weight 98.145 g/mol [1]

CAS Number 16240-42-9[1][2][3]
Boiling Point 113 °C[1]

Density 0.914 g/mL at 25°C[1][4]
Refractive Index 1.431[1]

Melting Point Not available

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of Methyl-1,2-
cyclopentene oxide.

Spectroscopy Data

0 3.42 (s, 1H), 1.81-1.99 (m, 2H), 1.38-1.65 (m,

1H NMR (400 MHz, CDCls, Predicted) 4H), 1.42 (s, 3H)[4]
, 1.42 (s,

Synthesis of Methyl-1,2-cyclopentene oxide

The primary method for the synthesis of Methyl-1,2-cyclopentene oxide is the epoxidation of
1-methylcyclopentene. This reaction is typically carried out using a peroxy acid, such as meta-
chloroperoxybenzoic acid (mMCPBA) or peracetic acid (CHsCOsH).[5] The reaction proceeds via
a free-radical mechanism.[5]

Experimental Protocol: Epoxidation of 1-
Methylcyclopentene

This protocol describes a general procedure for the synthesis of Methyl-1,2-cyclopentene
oxide.
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Materials:

1-methylcyclopentene

e meta-Chloroperoxybenzoic acid (MCPBA) or Peracetic Acid (CH3COsH)

e Dichloromethane (CH2Cl2) or other suitable aprotic solvent

o Saturated sodium bicarbonate solution (NaHCO3s)

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate (MgSOa)

e Round-bottom flask

e Magnetic stirrer

e Separatory funnel

 Rotary evaporator

Procedure:

» Dissolve 1-methylcyclopentene in dichloromethane in a round-bottom flask, and cool the
solution in an ice bath.

» Slowly add a solution of the peroxy acid (e.g., mMCPBA) in dichloromethane to the stirred
solution of 1-methylcyclopentene.

» Allow the reaction mixture to warm to room temperature and stir for several hours until the
reaction is complete (monitored by TLC).

e Quench the reaction by adding a saturated solution of sodium bicarbonate.

» Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane.

o Combine the organic layers and wash with saturated sodium chloride solution.
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator to yield the crude product.

» Purify the crude product by distillation under reduced pressure to obtain pure Methyl-1,2-

cyclopentene oxide.
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Starting Materials

1-Methylcyclopentene Peroxy Acid (e.g., mCPBA)

Reaction

Epoxidation in Dichloromethane

Workup

Quenching with NaHCO3

'

Extraction with CH2CI?2

'

Drying with MgSO4

Purification

Distillation

Final Broduct

Methyl—l,Z—cyclopente@

Click to download full resolution via product page

Caption: Synthesis workflow for Methyl-1,2-cyclopentene oxide.
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Chemical Reactivity and Applications

Methyl-1,2-cyclopentene oxide is a reactive intermediate that can undergo various chemical
transformations, primarily involving the ring-opening of the epoxide. These reactions are
valuable in the synthesis of more complex molecules.

Key Reactions

The epoxide ring of Methyl-1,2-cyclopentene oxide is susceptible to nucleophilic attack,
leading to a variety of functionalized cyclopentane derivatives.

Experimental Protocol: Nucleophilic Ring-Opening with Sodium Cyanide
This protocol outlines a representative ring-opening reaction.

Materials:

Methyl-1,2-cyclopentene oxide

e Sodium cyanide (NaCN)

e Methanol (CHsOH)

¢ Round-bottom flask

o Magnetic stirrer

e Reflux condenser

Procedure:

Dissolve Methyl-1,2-cyclopentene oxide in methanol in a round-bottom flask.

Add sodium cyanide to the solution.

Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction by
TLC.

After completion, cool the reaction mixture to room temperature.
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» Carefully quench the reaction with water and extract the product with a suitable organic
solvent (e.g., diethyl ether).

» Wash the combined organic extracts, dry over an anhydrous drying agent, and remove the
solvent under reduced pressure.

 Purify the resulting cyanohydrin product by column chromatography or distillation.

Reagents Products

cat. HCl / H20 |—®| Methylcyclopentanediol

Methyl-1,2-cyclopentene oxide LiAlH4 / THF |——»| Methylcyclopentanol

NaCN / CH30H |— | Cyanohydrin

Click to download full resolution via product page

Caption: Key reactions of Methyl-1,2-cyclopentene oxide.

Relevance in Drug Development and Research

Epoxides, such as Methyl-1,2-cyclopentene oxide, are important building blocks in the
synthesis of pharmaceuticals and other biologically active molecules. The ability to introduce
functional groups with specific stereochemistry through ring-opening reactions makes them
versatile intermediates. While specific applications in drug development for Methyl-1,2-
cyclopentene oxide are not extensively documented in the public domain, its structural motif
is present in various natural products and synthetic compounds of medicinal interest. The
parent compound, cyclopentene oxide, is utilized in the preparation of beta-amino alcohols,
which are important pharmacophores.[6][7]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b094717?utm_src=pdf-body-img
https://www.benchchem.com/product/b094717?utm_src=pdf-body
https://www.benchchem.com/product/b094717?utm_src=pdf-body
https://www.benchchem.com/product/b094717?utm_src=pdf-body
https://www.benchchem.com/product/b094717?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/cyclopentene-oxide-dic3320.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8162991.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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